Cas no 211676-91-4 (Diamylammonium Acetate (ca.0.5mol/LinWater)Ion-PairReagentforLC-MS)

• Product Name: Diamylammonium Acetate (ca.0.5mol/LinWater)Ion-PairReagentforLC-MS
• CAS No: 211676-91-4
• MF: C₁₂H₂₇NO₂
• MW: 217.348284006119
• CID: 911226
• PubChem ID: 87563211
• Update Time: 2025-06-23

Diamylammonium Acetate (ca.0.5mol/LinWater)Ion-PairReagentforLC-MS Chemical and Physical Properties

Names and Identifiers

• DIPENTYLAMINE ACETATE SOLUTION
• acetic acid,N-pentylpentan-1-amine
• Dipentylammonium acetate solution
• Diamylammonium Acetate (ca.0.5mol/LinWater)Ion-PairReagentforLC-MS

• Inchi： 1S/C10H23N.C2H4O2/c1-3-5-7-9-11-10-8-6-4-2;1-2(3)4/h11H,3-10H2,1-2H3;1H3,(H,3,4)
• InChI Key： IPBJPAHGLXFUDS-UHFFFAOYSA-N
• SMILES： OC(C)=O.N(CCCCC)CCCCC

Computed Properties

• Exact Mass: 217.20400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 8

Experimental Properties

• PSA: 49.33000
• LogP: 3.43820

Diamylammonium Acetate (ca.0.5mol/LinWater)Ion-PairReagentforLC-MS Security Information

• WGK Germany：-

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts

Additional information on Diamylammonium Acetate (ca.0.5mol/LinWater)Ion-PairReagentforLC-MS

Diamylammonium Acetate (CAS No. 211676-91-4): A Comprehensive Overview

Diamylammonium Acetate, also known as Diamylammonium Acetate (CAS No. 211676-91-4), is a widely used ion-pair reagent in the field of liquid chromatography-mass spectrometry (LC-MS). This compound, with its unique chemical structure and properties, plays a crucial role in enhancing the ionization efficiency and separation performance in LC-MS analyses. In this article, we will delve into the properties, applications, and recent advancements related to Diamylammonium Acetate, providing a comprehensive understanding of its significance in modern analytical chemistry.

The chemical structure of Diamylammonium Acetate consists of a diamylammonium cation paired with an acetate anion. This structure makes it highly effective as an ion-pair reagent, particularly in the analysis of polar and ionizable compounds. The cationic nature of diamylammonium allows it to interact with negatively charged analytes, forming stable ion pairs that improve their solubility and chromatographic behavior. Recent studies have highlighted its exceptional performance in the analysis of pharmaceuticals, environmental pollutants, and biological molecules.

One of the key advantages of Diamylammonium Acetate lies in its ability to enhance the sensitivity and selectivity of LC-MS analyses. By forming stable ion pairs with analytes, it reduces matrix effects and improves peak shape, leading to more accurate quantification and reliable results. Moreover, its compatibility with various LC-MS systems makes it a versatile tool for researchers across different disciplines.

In terms of applications, Diamylammonium Acetate has been extensively used in the analysis of pharmaceutical compounds, such as antibiotics and antiviral drugs. Its ability to stabilize labile or reactive analytes has made it indispensable in drug discovery and development processes. Additionally, it has found significant use in environmental monitoring, where it aids in the detection of trace levels of contaminants in water and soil samples.

Recent advancements in LC-MS technology have further enhanced the utility of Diamylammonium Acetate. For instance, the integration of high-resolution mass spectrometry (HRMS) with ion-pairing techniques has enabled researchers to achieve unprecedented levels of sensitivity and specificity. Studies published in leading analytical chemistry journals have demonstrated its effectiveness in analyzing complex matrices, such as blood plasma and food extracts.

The use of Diamylammonium Acetate is not limited to routine analytical tasks; it has also been employed in cutting-edge research areas such as metabolomics and proteomics. Its ability to handle large-scale datasets and provide high-resolution data makes it a valuable asset for researchers studying complex biological systems.

In conclusion, Diamylammonium Acetate (CAS No. 211676-91-4) stands out as a critical reagent in modern LC-MS workflows. Its unique properties, combined with recent technological advancements, continue to drive innovation in analytical chemistry. As research progresses, we can expect even more sophisticated applications of this versatile ion-pair reagent.